Cas no 97890-05-6 (Ethanol,2-(3,3-dimethylcyclohexylidene)-, 1-acetate, (2Z)-)
97890-05-6 structure
Product name:Ethanol,2-(3,3-dimethylcyclohexylidene)-, 1-acetate, (2Z)-
Ethanol,2-(3,3-dimethylcyclohexylidene)-, 1-acetate, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(3,3-dimethylcyclohexylidene)-, 1-acetate, (2Z)-
- (Z)-2-(3,3-dimethylcyclohexylidene)ethyl acetate
- (E)-3,3-dimethylcyclohexane-.DELTA.^1^,^.beta.-ethyl acetate
- EINECS 308-184-7
- VETKXRAMNAWPAN-IZZDOVSWSA-N
- 97890-05-6
- Ethanol, 2-(3,3-dimethylcyclohexylidene)-, 1-acetate, (2E)-
- DTXSID201187932
- 97890-04-5
- (E)-3,3-dimethylcyclohexane-.DELTA.1,.beta.-ethyl acetate
- NS00065486
- EINECS 308-183-1
-
- Inchi： InChI=1S/C12H20O2/c1-10(13)14-8-6-11-5-4-7-12(2,3)9-11/h6H,4-5,7-9H2,1-3H3/b11-6+
- InChI Key： VETKXRAMNAWPAN-IZZDOVSWSA-N
- SMILES： CC(=O)OCC=C1CCCC(C1)(C)C
Computed Properties
- Exact Mass: 196.146329876g/mol
- Monoisotopic Mass: 196.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 2.8
Ethanol,2-(3,3-dimethylcyclohexylidene)-, 1-acetate, (2Z)- Related Literature
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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